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Compound of Interest
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Cat. No.: B15196845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural isotopes of

cadmium and their radioactive decay properties. The information is intended to serve as a core

resource for researchers, scientists, and professionals in drug development who require

detailed data on this element.

Natural Isotopes of Cadmium
Cadmium (Cd), with the atomic number 48, is composed of eight naturally occurring isotopes.

Among these, three are considered stable, while two are radioactive, and three others are

theoretically capable of decay, though this has not been observed under laboratory conditions.

[1][2][3] The stable isotopes are ¹¹⁰Cd, ¹¹¹Cd, and ¹¹²Cd.[1][2]

The two naturally occurring radioactive isotopes are ¹¹³Cd and ¹¹⁶Cd.[1][2][3] ¹¹³Cd undergoes

beta decay, while ¹¹⁶Cd undergoes double beta decay.[1][2][3] The isotopes ¹⁰⁶Cd, ¹⁰⁸Cd, and

¹¹⁴Cd are also found in nature and are predicted to be radioactive, but their decay has not yet

been experimentally confirmed; only lower limits for their half-lives have been established.[1][2]

[3] For isotopes lighter than the most abundant stable isotope, ¹¹²Cd, the primary mode of

decay is electron capture, resulting in isotopes of silver (Ag).[3][4] For isotopes heavier than

¹¹²Cd, the predominant decay mode is beta emission, leading to the formation of indium (In)

isotopes.[3][4]
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The known isotopes of cadmium span a range of mass numbers from 95 to 132.[3] Beyond the

naturally occurring isotopes, a number of artificial radioactive isotopes of cadmium have been

synthesized. The most long-lived of these are ¹⁰⁹Cd, with a half-life of 461.3 days, and ¹¹⁵Cd,

with a half-life of 53.46 hours.[3] Cadmium also possesses several known metastable states,

with ¹¹³ᵐCd (half-life of 13.9 years) and ¹¹⁵ᵐCd (half-life of 44.6 days) being the most stable.[3]

Quantitative Data of Cadmium Isotopes
The following table summarizes the key properties of the known natural and major radioactive

isotopes of cadmium.
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Isotope
Natural
Abundance
(%)[1]

Half-Life[1][3]
Decay Mode[1]
[3]

Decay
Product(s)[3]

¹⁰⁶Cd 1.25

Stable

(Theoretically

capable of

Double Electron

Capture)

- -

¹⁰⁸Cd 0.89

Stable

(Theoretically

capable of

Double Electron

Capture)

- -

¹⁰⁹Cd Synthetic 461.3 days
Electron Capture

(ε)
¹⁰⁹Ag

¹¹⁰Cd 12.5 Stable - -

¹¹¹Cd 12.8 Stable - -

¹¹²Cd 24.1 Stable - -

¹¹³Cd 12.2 8.04 x 10¹⁵ years Beta Decay (β⁻) ¹¹³In

¹¹³ᵐCd Synthetic 13.9 years

Isomeric

Transition (IT),

Beta Decay (β⁻)

¹¹³Cd, ¹¹³In

¹¹⁴Cd 28.8

Stable

(Theoretically

capable of

Double Beta

Decay)

- -

¹¹⁵Cd Synthetic 53.46 hours Beta Decay (β⁻) ¹¹⁵In

¹¹⁵ᵐCd Synthetic 44.6 days

Isomeric

Transition (IT),

Beta Decay (β⁻)

¹¹⁵Cd, ¹¹⁵In
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¹¹⁶Cd 7.51 2.69 x 10¹⁹ years
Double Beta

Decay (β⁻β⁻)
¹¹⁶Sn

Radioactive Decay of Cadmium Isotopes
The radioactive decay of cadmium isotopes is a key area of study in nuclear physics and has

applications in various scientific fields. The decay modes and half-lives of these isotopes

provide valuable information about nuclear structure and stability.

Decay Pathway of Cadmium-109
Cadmium-109 is a synthetic radioisotope that decays exclusively by electron capture to an

isomeric state of silver-109 (¹⁰⁹ᵐAg).[2] This process involves the capture of an inner orbital

electron by the nucleus, which transforms a proton into a neutron.[2] The resulting ¹⁰⁹ᵐAg

nucleus then transitions to its ground state through the emission of an 88 keV gamma ray.[2]

Cadmium-109
(Z=48, N=61)

Half-life: 461.3 d

Silver-109m
(Z=47, N=62)
Isomeric State

Electron Capture (ε)
100%

Silver-109
(Z=47, N=62)

Stable

Isomeric Transition (γ)
88 keV
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Decay scheme of Cadmium-109.
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Decay Pathway of Cadmium-113
The naturally occurring radioactive isotope Cadmium-113 undergoes beta decay to Indium-

113. This is a fourth-forbidden non-unique beta decay, which is reflected in its extremely long

half-life.[5]

Cadmium-113
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Half-life: 8.04 x 10^15 y
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Stable
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Decay scheme of Cadmium-113.

Decay Pathway of Cadmium-116
Cadmium-116 is another naturally occurring radioactive isotope that decays via two-neutrino

double beta decay to Tin-116 (¹¹⁶Sn).[4] This is a rare nuclear decay process where two

neutrons are simultaneously converted into two protons, with the emission of two electrons and

two antineutrinos.
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Cadmium-116
(Z=48, N=68)

Half-life: 2.69 x 10^19 y
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Double Beta Decay (β⁻β⁻)
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Decay scheme of Cadmium-116.

Experimental Protocols for Cadmium Isotope
Analysis
The precise measurement of cadmium isotope ratios is crucial for various applications,

including environmental monitoring, geological dating, and biomedical research. The primary

technique for high-precision isotope analysis is Multi-Collector Inductively Coupled Plasma

Mass Spectrometry (MC-ICP-MS).

General Experimental Workflow for MC-ICP-MS Analysis
The following provides a generalized workflow for the analysis of cadmium isotopes using MC-

ICP-MS. Specific parameters may vary depending on the sample matrix and instrumentation.
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Sample Preparation
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Generalized workflow for cadmium isotope analysis.

Detailed Methodologies
Sample Preparation:

Sample Digestion: Solid samples are typically digested using a mixture of high-purity nitric

acid (HNO₃) and hydrochloric acid (HCl) to bring the cadmium into an aqueous solution.

Double Spike Addition: A "double spike," a solution containing two enriched isotopes of

cadmium (e.g., ¹¹¹Cd and ¹¹³Cd) in a known ratio, is added to the sample.[6] This allows for
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the correction of instrumental mass fractionation, which is a critical step for achieving high-

precision measurements.

Cadmium Purification: The cadmium is then separated from the sample matrix using anion

exchange chromatography.[6][7] This is essential to remove other elements that could cause

isobaric interferences (i.e., isotopes of other elements with the same mass as a cadmium

isotope).

MC-ICP-MS Analysis:

Sample Introduction: The purified sample solution is introduced into the ICP-MS instrument,

typically using a desolvating nebulizer system, which helps to reduce solvent-related

interferences and enhance sensitivity.[6]

Ionization: The sample is passed through a high-temperature argon plasma, which ionizes

the cadmium atoms.

Mass Separation: The ions are then accelerated and passed through a magnetic field, which

separates them based on their mass-to-charge ratio.

Detection: The separated ion beams are simultaneously measured by a series of detectors

(Faraday cups), allowing for the precise determination of the isotope ratios.

Data Processing:

Mass Bias Correction: The measured isotope ratios are corrected for instrumental mass bias

using the known ratio of the double spike isotopes.

Isotope Ratio Calculation: The corrected isotope ratios are then calculated and are often

expressed in delta (δ) notation relative to a standard reference material.

This technical guide provides a foundational understanding of the natural isotopes and

radioactive decay of cadmium. For more specific experimental details and applications,

researchers are encouraged to consult the cited literature and instrument-specific manuals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15196845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

